molecular formula C13H20O2 B8525268 3-(4-Phenylbutoxy)propan-1-ol

3-(4-Phenylbutoxy)propan-1-ol

Cat. No.: B8525268
M. Wt: 208.30 g/mol
InChI Key: FZFJMNPMAUYIAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Phenylbutoxy)propan-1-ol is a useful research compound. Its molecular formula is C13H20O2 and its molecular weight is 208.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H20O2

Molecular Weight

208.30 g/mol

IUPAC Name

3-(4-phenylbutoxy)propan-1-ol

InChI

InChI=1S/C13H20O2/c14-10-6-12-15-11-5-4-9-13-7-2-1-3-8-13/h1-3,7-8,14H,4-6,9-12H2

InChI Key

FZFJMNPMAUYIAR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCCCOCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of Intermediate 11 (0.40 g, 2.10 mmol) in THF (5 mL) was cooled to 0° C. A 0.5 M solution of BBN (5 mL, 2.52 mmol) in THF was added, and the resulting mixture was stirred 1 hour at 0° C. and 2 hours at room temperature. A solution of 2M NaOH (1 mL) and hydrogen peroxide (1 mL, 35%) was successively added and the mixture stirred 1 hour at room temperature. The solution was then concentrated and the residue dissolved in ether (25 mL), washed with water (2×15 mL) and brine (5 mL), dried (Na2SO4) and the solvent removed under reduced pressure. Purification of the residue by column chromatography on silica gel (hexane/AcOEt, 6:1) afforded the title compound (0.24 g, 55%) as oil.
Name
Intermediate 11
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
1 mL
Type
reactant
Reaction Step Three
Quantity
1 mL
Type
reactant
Reaction Step Three
Yield
55%

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